Cas no 2137715-49-0 (1,4-Benzenediol, 2-(difluoromethyl)-5-methoxy-)

• Product Name: 1,4-Benzenediol, 2-(difluoromethyl)-5-methoxy-
• CAS No: 2137715-49-0
• MF: C₈H₈F₂O₃
• MW: 190.144129753113
• CID: 5258098
• Update Time: 2025-06-08

1,4-Benzenediol, 2-(difluoromethyl)-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediol, 2-(difluoromethyl)-5-methoxy-

• Inchi： 1S/C8H8F2O3/c1-13-7-3-5(11)4(8(9)10)2-6(7)12/h2-3,8,11-12H,1H3
• InChI Key： XLKUXMZDBOJXDF-UHFFFAOYSA-N
• SMILES： C1(O)=CC(OC)=C(O)C=C1C(F)F

Additional information on 1,4-Benzenediol, 2-(difluoromethyl)-5-methoxy-

Introduction to 1,4-Benzenediol, 2-(difluoromethyl)-5-methoxy- (CAS No. 2137715-49-0)

1,4-Benzenediol, 2-(difluoromethyl)-5-methoxy- (CAS No. 2137715-49-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of substituted benzenediols and is characterized by the presence of a difluoromethyl group and a methoxy substituent. These functional groups contribute to its distinct chemical properties and biological activities, making it a promising candidate for various pharmaceutical applications.

The molecular formula of 1,4-Benzenediol, 2-(difluoromethyl)-5-methoxy- is C₉H₉F₂O₃, and its molecular weight is approximately 198.16 g/mol. The compound exhibits high solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various experimental settings. Its physical properties, including melting point and boiling point, are crucial for understanding its behavior in different environments and for optimizing its use in pharmaceutical formulations.

In recent years, extensive research has been conducted to explore the biological activities of 1,4-Benzenediol, 2-(difluoromethyl)-5-methoxy-. One of the key areas of interest is its potential as an anti-inflammatory agent. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest that 1,4-Benzenediol, 2-(difluoromethyl)-5-methoxy- may have therapeutic potential in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 1,4-Benzenediol, 2-(difluoromethyl)-5-methoxy- has also been investigated for its antioxidant activity. Oxidative stress is a significant contributor to various diseases, including neurodegenerative disorders and cardiovascular diseases. Research has demonstrated that this compound can scavenge reactive oxygen species (ROS) and protect cells from oxidative damage. This antioxidant activity makes it a promising candidate for developing novel therapeutic agents targeting oxidative stress-related conditions.

The pharmacokinetic properties of 1,4-Benzenediol, 2-(difluoromethyl)-5-methoxy- have also been studied to understand its behavior in biological systems. Preliminary data indicate that it has good oral bioavailability and a favorable half-life, which are essential factors for developing effective oral medications. Additionally, the compound has shown low toxicity in preclinical studies, suggesting that it may be safe for human use when administered at appropriate doses.

In the context of drug discovery and development, 1,4-Benzenediol, 2-(difluoromethyl)-5-methoxy- has been evaluated for its ability to modulate specific biological targets. For instance, it has been found to interact with enzymes involved in metabolic pathways and signaling cascades. This interaction can lead to the modulation of cellular processes such as apoptosis and cell proliferation, which are critical for maintaining tissue homeostasis and preventing disease progression.

Clinical trials are currently underway to further investigate the safety and efficacy of 1,4-Benzenediol, 2-(difluoromethyl)-5-methoxy-. These trials aim to validate the promising preclinical findings and determine the optimal dosing regimens for different therapeutic applications. The results from these trials will provide valuable insights into the potential of this compound as a novel therapeutic agent.

In conclusion, 1,4-Benzenediol, 2-(difluoromethyl)-5-methoxy- (CAS No. 2137715-49-0) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features contribute to its diverse biological activities, including anti-inflammatory and antioxidant properties. Ongoing research continues to uncover new applications for this compound, highlighting its importance in the development of innovative pharmaceutical products.